6-Chloro-N-[3-(1H-imidazol-1-yl)propyl]pyridine-2-carboxamide

• Molecular Formula: C12H13ClN4O
• Molecular Weight: 264.71 g/mol
• IUPAC Name: 6-chloro-N-(3-imidazol-1-ylpropyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H13ClN4O/c13-11-4-1-3-10(16-11)12(18)15-5-2-7-17-8-6-14-9-17/h1,3-4,6,8-9H,2,5,7H2,(H,15,18)
• InChI Key: YAAVBEFHGNXNMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)C(=O)NCCCN2C=CN=C2

Description

6-Chloro-N-[3-(1H-imidazol-1-yl)propyl]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C12H13ClN4O and its molecular weight is 264.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-pyridine-2-carboxylic acid (1.00 g, 6.35 mmol) was dissolved in DCM (20 mL) and HOBt (1.03 g, 7.62 mmol), EDC.HCl (1.46 g, 7.62 mmol) and 1-(3-aminopropyl)imidazole (0.95 g, 7.62 mmol) were added. The reaction mixture was stirred for 18 h, diluted with DCM (130 mL) washed with sat aq Na2CO3 (100 mL), brine (30 mL), water (30 mL), dried (MgSO4) and concentrated in vacuo. The residue was triturated with water to give the crude title compound (1.05 g, 63%) as an off-white solid. LCMS (ES+): 266 [MH]+.